Desacetylripariochromene B

• Molecular Formula: C13H14O4
• Molecular Weight: 234.25 g/mol
• InChI: InChI=1S/C13H14O4/c1-13(2)4-3-8-5-9(11(16)7-14)10(15)6-12(8)17-13/h3-6,14-15H,7H2,1-2H3
• InChIKey: NJXVOIXWGADHKP-UHFFFAOYSA-N

Desacetylripariochromene B – Natural Benzopyran for Research

Desacetylripariochromene B (CAS 69790-24-5, molecular formula C13H14O4, molecular weight 234.25 g/mol) is a naturally occurring 2,2-dimethylbenzopyran (chromene) that was isolated and identified from the roots of Tolpis barbata (L.) Gaertn. (Asteraceae, tribe Cichorieae) [1]. The compound is characterized by a 2-hydroxyacetyl substituent at the 6-position and a hydroxyl group at the 7-position of the 2,2-dimethyl-2H-1-benzopyran scaffold, distinguishing it from other related benzopyrans that differ in substitution patterns .

1 Phytochemical reference standard for Asteraceae chemotaxonomy studies

2 Semi-synthetic derivatization fit via free 6-position hydroxyl handle

3 Analytical marker for Tolpis barbata root extract identification

• [1] Michalska, K.; Malarz, J.; Paul, W.; Stojakowska, A. Natural products from Tolpis barbata (L.) Gaertn. (Asteraceae, Cichorieae). Biochem. Syst. Ecol. 2019, 86, 103922. View Source

Desacetylripariochromene B: Substitution Challenges with Benzopyrans

Benzopyrans (chromenes) as a class exhibit diverse substitution patterns that influence their physicochemical properties, chromatographic behavior, and potential interactions with biological targets. Desacetylripariochromene B bears a specific 2-hydroxyacetyl group at the 6-position and a hydroxyl at the 7-position, whereas closely related analogs such as ripariochromene B contain an acetoxyacetyl moiety at the 6-position [1]. These structural differences directly impact calculated physicochemical parameters including logP, solubility, and pKa, which in turn affect experimental reproducibility in extraction, purification, and in vitro assays [2]. Consequently, substituting Desacetylripariochromene B with other benzopyrans without verification of structural identity and purity may lead to divergent experimental outcomes and compromised data integrity.

Attribute

Desacetylripariochromene B

Ripariochromene B

6-Position substituent

2-Hydroxyacetyl

2-Acetoxyacetyl

Ionization profile

Measurable acidic pKa

Essentially neutral

MS differentiation

Distinct mass signature

Acetyl mass shift may confound

6-Position structural differences may shift chromatographic retention and ionization-dependent partitioning. Substitution without identity verification may compromise analytical reproducibility.

• [1] Nakayama, M.; Hayashi, S.; Tsukayama, M.; Horie, T. Synthesis of Ripariochromene B and Ripariochromene C. Chem. Lett. 1974, 3(1), 87–88. View Source
• [2] PhytoBank. Ripariochromene B (PHY0023442) Record. View Source

Desacetylripariochromene B Differentiation Evidence

6-Position Substituent vs. Ripariochromene B

Desacetylripariochromene B differs from ripariochromene B by the nature of the substituent at the 6-position. Desacetylripariochromene B contains a 2-hydroxyacetyl group, whereas ripariochromene B contains a 2-acetoxyacetyl group, representing an O-acetylated derivative of the same core scaffold [1]. This structural variation is confirmed by distinct IUPAC names and chemical formulas.

6-Position Substituent

Class-level inference

2-Hydroxyacetyl vs 2-Acetoxyacetyl

Δ mass = 42 Da (acetyl group difference)

Structural identity context; supports differentiation review

Reported structural comparison; data to verify

Evidence Dimension	Substituent at 6-position
Target Compound Data	2-hydroxyacetyl (C2H3O2) attached via ketone
Comparator Or Baseline	Ripariochromene B: 2-acetoxyacetyl (C4H5O3) attached via ketone
Quantified Difference	Presence of an additional acetyl group on the hydroxyacetyl oxygen in the comparator (Δ mass = 42 Da)
Conditions	Structural comparison based on reported chemical structures

Why This Matters

The acetyl group alters lipophilicity and metabolic stability, making Desacetylripariochromene B the preferred choice for studies requiring the free hydroxyl moiety for further derivatization or probing hydrogen-bonding interactions.

• [1] Nakayama, M.; Hayashi, S.; Tsukayama, M.; Horie, T. Synthesis of Ripariochromene B and Ripariochromene C. Chem. Lett. 1974, 3(1), 87–88. View Source

Molecular Weight Difference from Ripariochromene B

The molecular weight of Desacetylripariochromene B (234.25 g/mol) is lower than that of ripariochromene B (276.29 g/mol) due to the absence of an acetyl group on the hydroxyacetyl substituent [1]. This mass difference is analytically significant for LC-MS confirmation of compound identity.

Molecular Weight

Class-level inference

234.25 g/mol

Δ 42.04 Da vs Ripariochromene B (276.29 g/mol)

Supports MS-based identity confirmation

Reported molecular formula context

Evidence Dimension	Molecular weight
Target Compound Data	234.25 g/mol
Comparator Or Baseline	Ripariochromene B: 276.29 g/mol
Quantified Difference	42.04 Da (corresponds to an acetyl group, C2H2O)
Conditions	Based on reported molecular formulas and monoisotopic masses

Why This Matters

This distinct molecular weight serves as a unique identifier in mass spectrometry-based workflows, enabling unambiguous differentiation and quantification of Desacetylripariochromene B in complex mixtures.

• [1] PhytoBank. Ripariochromene B (PHY0023442) Record. View Source

Predicted pKa vs. Ripariochromene B

The predicted pKa of Desacetylripariochromene B is 7.33 ± 0.40 (most acidic proton, 25 °C), based on the 7-hydroxy group of the benzopyran scaffold . This value is distinct from the pKa of ripariochromene B, which is classified as "extremely weak basic (essentially neutral)" due to the absence of a comparable free hydroxyl [1].

Predicted pKa

Class-level inference

7.33 ± 0.40 vs Essentially neutral

Target has measurable acidic pKa; comparator lacks ionizable proton

Ionization-dependent method context

Predicted value; experimental confirmation needed

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	pKa = 7.33 ± 0.40
Comparator Or Baseline	Ripariochromene B: classified as essentially neutral; no reported pKa for acidic proton
Quantified Difference	Target compound has a measurable acidic pKa, comparator is essentially neutral
Conditions	Predicted value at 25 °C; comparator classification based on in silico analysis

Why This Matters

The measurable acidic pKa of Desacetylripariochromene B indicates partial ionization at physiological pH, which can affect solubility, membrane permeability, and chromatographic retention time, necessitating careful pH control in experimental protocols.

• [1] PhytoBank. Ripariochromene B (PHY0023442) Record. View Source

Desacetylripariochromene B Research & Industrial Applications

Phytochemical Fingerprinting & Asteraceae Chemotaxonomy

Desacetylripariochromene B is specifically applicable as an analytical reference standard for the identification and quantification of this benzopyran in plant extracts, particularly from Tolpis barbata roots. Its distinct molecular weight (234.25 g/mol) and retention characteristics enable its use in HPLC-UV/MS and GC-MS workflows for phytochemical profiling and chemotaxonomic investigations within the Asteraceae family, where its presence, alongside related chromenes, may serve as a species-specific marker [1].

Synthetic Intermediate for SAR Exploration

The presence of a free primary hydroxyl group on the 2-hydroxyacetyl substituent renders Desacetylripariochromene B a suitable starting material for semi-synthetic derivatization. Researchers can leverage this functional handle to generate libraries of O-acylated, O-alkylated, or glycosylated analogs, facilitating SAR studies to probe the influence of 6-position substitution on biological activity. This is in direct contrast to the acetylated analog ripariochromene B, which lacks this reactive site [1].

Quality Control & Authentication of Natural Formulations

In industrial settings, Desacetylripariochromene B can be employed as a marker compound for the quality control of botanical raw materials or extracts derived from Tolpis barbata. Its unique mass spectrometric signature (Δ 42 Da difference from ripariochromene B) and predicted pKa can be used to develop robust, validated analytical methods for batch-to-batch consistency testing and adulterant detection [2].

Application

Selection Property

Validation Focus

Phytochemical fingerprinting studies

Chromatographic identity confirmation

Retention time and MS signature verification

Semi-synthetic derivatization research

Free hydroxyl reactivity at 6-position

Derivatization product characterization

Botanical QC marker analysis

Mass spectrometric differentiation

Batch-to-batch identity consistency

• [1] Michalska, K.; Malarz, J.; Paul, W.; Stojakowska, A. Natural products from Tolpis barbata (L.) Gaertn. (Asteraceae, Cichorieae). Biochem. Syst. Ecol. 2019, 86, 103922. View Source
• [2] Nakayama, M.; Hayashi, S.; Tsukayama, M.; Horie, T. Synthesis of Ripariochromene B and Ripariochromene C. Chem. Lett. 1974, 3(1), 87–88. View Source